N-[3-(aminocarbonyl)phenyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-(3-carbamoylphenyl)-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H21N3O4S/c1-2-23(21,22)18-8-4-6-12(10-18)15(20)17-13-7-3-5-11(9-13)14(16)19/h3,5,7,9,12H,2,4,6,8,10H2,1H3,(H2,16,19)(H,17,20)
• InChI Key: UWJFAHKXTNYBAK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C15H21N3O4S
• Molecular Weight: 339.4 g/mol

Description

N-[3-(aminocarbonyl)phenyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C15H21N3O4S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.12527733 g/mol and the complexity rating of the compound is 543. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mass Spectrometry Analysis

A study highlighted the use of mass spectrometry to analyze the structure of a growth hormone secretagogue, which shares structural features with the compound . This research illustrates the utility of advanced analytical techniques in understanding the behavior and characteristics of complex molecules (Qin, 2002).

Chemical Synthesis and Modifications

Research on the sulfomethylation of polyazamacrocycles, including piperazine, offers insights into chemical synthesis methods that could be applicable to modifying "N-[3-(aminocarbonyl)phenyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide" for specific applications, such as creating mixed-side-chain macrocyclic chelates (van Westrenen & Sherry, 1992).

Enantioseparation Techniques

The simultaneous enantioseparation of a basic active pharmaceutical ingredient (API) compound and its neutral intermediate using reversed phase and normal phase liquid chromatography showcases the relevance of chirality in pharmaceutical development, an area that could be relevant for derivatives of "this compound" (Zhou et al., 2010).

Novel Amino Acids Synthesis

A study presents methods for synthesizing non-natural amino acids, including N-ethyl-α,β-dehydroamino acid derivatives, demonstrating the potential for creating new molecules with unique properties for research and drug development (Monteiro et al., 2010).

Molecular Docking and Enzyme Inhibition

Research on N'-(Aryl/alkylsulfonyl)-1-(phenylsulfonyl) piperidine-4-carbohydrazide derivatives highlights their potential as acetylcholinesterase and butyrylcholinesterase inhibitors, showcasing the application of molecular docking in drug discovery. This approach could inform the development of related compounds for neurological conditions (Khalid et al., 2014).